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The following table summarizes the core characteristics of Dihydroaltenuene A and B based on the latest

research.
Feature Dihydroaltenuene A Dihydroaltenuene B
Molecular C15H1806 [1] C15H1806 [1] [2]
Formula
Molecular 294.30 g/mol [1] 294.30 g/mol [1] [2]
Weight
CAS Number Information missing 887751-89-5 [2]
Structural Both are isomers and altenuene
Relationship derivatives isolated from an

Key Structural
Difference

NMR Data

unidentified freshwater fungus in the
family Tubeufiaceae [1].

Relative configuration at C-5' features
a trans-diaxial coupling between H-
5'and H-6', determined by 1H NMR

J-values and NOE data [1].

Available for 1H and 13C chemical
shifts [1]

Relative configuration at C-5' features an
axial-equatorial coupling (smaller J-value)
between H-5' and H-6'33, the only key
stereochemical difference from compound A

[1].

Available for 1H and 13C chemical shifts [1]
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Biological Activity and Research Applications

The biological data for these compounds is currently limited but points to promising research directions.

Activity Dihydroaltenuene A Dihydroaltenuene B
Antibacterial Shows antibiotic activity Information missing
Activity against Gram-positive

bacteria [1].

Tyrosinase Information missing A potent mushroom tyrosinase inhibitor (IC5y =

Inhibition 38.33 pM). Research suggests it forms hydrogen
bonds (3-OH and 4’-OH) with His244, Met280, and
Gly281 residues of the enzyme [2].

Cytotoxic Information missing Information missing
Activity

Experimental Methodology Overview

The characterization of these compounds involved several standard techniques in natural product chemistry:

¢ Isolation & Purification: The compounds were isolated from fungal cultures (fungal strain A-00471)
using solid-substrate fermentation on rice, followed by extraction with ethyl acetate (EtOAc) and
chromatographic purification [1].

e Structure Elucidation: Structures were determined through analysis of NMR and MS data. The
relative stereochemistry was assigned based on H NMR coupling constants (J-values) and NOE
(Nuclear Overhauser Effect) data [1].

e Bioactivity Assays:

o Antibacterial Assay: Activity against Gram-positive bacteria was determined through disk
assays or similar microbiological methods [1].
o Tyrosinase Inhibition Assay: The ICgq value for Dihydroaltenuene B was determined using a

standard mushroom tyrosinase inhibition assay, measuring the compound's ability to inhibit the
enzyme's activity [2].
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Mechanisms of Action and Research Pathways

The available information allows for a conceptual understanding of how Dihydroaltenuene B interacts with

its target, tyrosinase.
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Key Conclusions and Research Outlook

¢ Dihydroaltenuene A is primarily characterized by its antibacterial properties against Gram-positive
bacteria.

¢ Dihydroaltenuene B emerges as a more specialized candidate for research into skin
hyperpigmentation or agricultural anti-browning agents due to its potent tyrosinase inhibition.

e The core structural difference at C-5' is a critical factor influencing their distinct biological activities,
highlighting the importance of stereochemistry in drug discovery.

Future research directions should include more extensive biological screening for both compounds, detailed
studies on their selectivity and cytotoxicity, investigation of their effects on human tyrosinase, and

exploration of their potential synergistic effects with other agents.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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